![molecular formula C15H22N2O3S B5494185 N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B5494185.png)
N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide, also known as SMT-19969, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of piperidinecarboxamide compounds and has shown promising results in various scientific research studies.
Mechanism of Action
The exact mechanism of action of N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide is not fully understood. However, it has been shown to act as a positive allosteric modulator of the GABA-A receptor, which is involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects
N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to increase GABAergic transmission, which is involved in the regulation of anxiety and depression. It has also been shown to reduce the activity of the HPA axis, which is involved in the stress response.
Advantages and Limitations for Lab Experiments
N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide has several advantages for lab experiments. It is a highly specific and selective compound, which makes it ideal for studying the effects of GABAergic transmission. However, it also has several limitations, such as its low solubility and poor pharmacokinetic properties.
Future Directions
There are several future directions for the study of N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide. One potential direction is the development of more potent and selective compounds that target the GABA-A receptor. Another potential direction is the study of the effects of N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide on other neurotransmitter systems, such as the serotonin and dopamine systems. Additionally, the potential therapeutic applications of N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide in other disorders, such as schizophrenia and addiction, should be explored.
Synthesis Methods
The synthesis of N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide involves several steps. The first step is the preparation of 4-methylbenzenesulfonyl chloride, which is then reacted with N,N-dimethylpiperidine to form the intermediate product. The final step involves the reaction of the intermediate product with the appropriate carboxylic acid to form N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide.
Scientific Research Applications
N,N-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide has been studied extensively for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of neuropathic pain and inflammatory bowel disease.
properties
IUPAC Name |
N,N-dimethyl-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3S/c1-12-4-6-14(7-5-12)21(19,20)17-10-8-13(9-11-17)15(18)16(2)3/h4-7,13H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARQLZGQPOYKWQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.